N-(3,5-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-[(4-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H25N3O4S/c1-17-12-18(2)14-20(13-17)29-24(32)16-36-28-30-25-22-6-4-5-7-23(22)35-26(25)27(33)31(28)15-19-8-10-21(34-3)11-9-19/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key: ZWYWVPWABLESIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)OC)OC5=CC=CC=C53)C
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

Compounds with structures analogous to the query have been extensively studied for their crystal structures, which aids in understanding their conformational stability and intermolecular interactions. For example, the crystal structure analysis of capsaicinoid analogs reveals that the vanilloid, amide, and dimethylphenyl groups of the compounds are nearly perpendicular to one another, providing insight into the overall conformation in the crystalline state and how molecules are stabilized by intermolecular hydrogen bonds (Park et al., 1995). Similarly, structural aspects of amide-containing isoquinoline derivatives have been explored, showing how different treatments with acids lead to various formations, including gels and crystalline solids, indicating the versatility of these compounds in forming different structures under varying conditions (Karmakar et al., 2007).

Biological Screening

Derivatives of complex organic compounds like the one mentioned have been synthesized and screened for biological activities. For instance, a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds were synthesized and found to be relatively more active against acetylcholinesterase, showcasing potential therapeutic applications (Rehman et al., 2013). This highlights the ongoing interest in developing novel compounds for pharmacological uses.

Antifungal Activity

The exploration of novel organic compounds also extends to their potential as antifungal agents. A study on dimethylated trifluoroatrolactamide derivatives synthesized from α-hydroxyacetamide demonstrated moderate antifungal activity, pointing towards the application of such compounds in addressing fungal infections and contributing to agricultural and pharmaceutical sectors (Yang et al., 2017).